7-Oxa-1-thia-2-azaspiro[3.5]nonane 1,1-dioxide

• IUPAC Name: 7-oxa-1λ6-thia-2-azaspiro[3.5]nonane 1,1-dioxide
• InChI: InChI=1S/C6H11NO3S/c8-11(9)6(5-7-11)1-3-10-4-2-6/h7H,1-5H2
• InChI Key: QESYUOUCNVPSHA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12CNS2(=O)=O
• Molecular Formula: C6H11NO3S
• Molecular Weight: 177.22 g/mol
• CAS RN: 2305253-12-5

Description

“7-Oxa-1-thia-2-azaspiro[3.5]nonane 1,1-dioxide” is a chemical compound with the CAS Number: 2305253-12-5. It has a molecular weight of 177.22. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “7-Oxa-1-thia-2-azaspiro[3.5]nonane 1,1-dioxide” is 1S/C6H11NO3S/c8-11(9)6(5-7-11)1-3-10-4-2-6/h7H,1-5H2. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound “7-Oxa-1-thia-2-azaspiro[3.5]nonane 1,1-dioxide” is a powder that is stored at room temperature.

Scientific Research Applications

Synthesis and Chemical Properties

• A study demonstrated the one-pot synthesis of 2-oxa-7-azaspiro[4.4]nonane-8,9-diones, a related compound, using Mn(III)-based oxidation. This synthesis showcases the potential for creating complex molecular structures involving the 7-Oxa-1-thia-2-azaspiro[3.5]nonane scaffold (Huynh, Nguyen, & Nishino, 2017).
• Another research focused on the synthesis of novel thia/oxa-azaspiro[3.4]octanes, highlighting the potential for these compounds in drug discovery, albeit the study's specific application was excluded as per the requirements (Li, Rogers-Evans, & Carreira, 2013).

Biological and Medicinal Research

• The synthesis of a spirocyclic oxetane-fused benzimidazole, which included the 2-oxa-7-azaspiro[3.5]nonane system, was reported. This synthesis indicates the role of spirocyclic compounds in developing complex molecules with potential biological activities (Gurry, McArdle, & Aldabbagh, 2015).

Antimicrobial Applications

• Research on bispiroheterocyclic systems, including 1-oxa-4-thiaspiro derivatives, showed their potential as antimicrobial agents, demonstrating the relevance of these compounds in addressing bacterial infections (Al-Ahmadi, 1996).

Catalysis and Mechanisms

• A study on the mechanochemical synthesis of 7-oxa-4-thia-1-aza-bicyclo[3.2.1]octane-4,4-dioxides via tandem Michael addition-1,3-dipolar cycloaddition highlights the use of these compounds in green chemistry and their antibacterial properties (Bhutia, Das, Biswas, Chatterjee, & Banerjee, 2017).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.